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Compound of Interest

Compound Name: Trichlorodifluoropropane

CAS No.: 134237-42-6

Cat. No.: B165492

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the isomers of trichlorodifluoropropane
(C₃H₃Cl₃F₂), offering insights into their structural diversity, physicochemical properties, and

analytical differentiation. As a senior application scientist, the following content is structured to

deliver not only technical data but also the underlying scientific principles guiding the analysis

and characterization of these compounds.

Introduction to the Isomerism of
Trichlorodifluoropropane
Isomers are molecules that share the same molecular formula but differ in the arrangement of

their atoms.[1] This structural variance can lead to distinct physical and chemical properties.[1]

For trichlorodifluoropropane, the propane backbone (C₃H₈) is substituted with three chlorine

atoms and two fluorine atoms, leading to a multitude of possible constitutional isomers.

Understanding these isomers is critical in various fields, including atmospheric chemistry,

materials science, and as potential intermediates in organic synthesis.
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The systematic identification of all possible structural isomers of trichlorodifluoropropane
involves considering the different substitution patterns of the three chlorine and two fluorine

atoms on the three-carbon propane chain. This leads to the following potential isomers:

1,1,1-Trichloro-2,2-difluoropropane

1,1,1-Trichloro-2,3-difluoropropane

1,1,1-Trichloro-3,3-difluoropropane

1,1,2-Trichloro-1,2-difluoropropane

1,1,2-Trichloro-1,3-difluoropropane

1,1,2-Trichloro-2,3-difluoropropane

1,1,2-Trichloro-3,3-difluoropropane

1,1,3-Trichloro-1,2-difluoropropane

1,1,3-Trichloro-1,3-difluoropropane

1,1,3-Trichloro-2,2-difluoropropane

1,2,2-Trichloro-1,1-difluoropropane

1,2,2-Trichloro-1,3-difluoropropane

1,2,3-Trichloro-1,1-difluoropropane

1,2,3-Trichloro-1,2-difluoropropane

1,2,3-Trichloro-1,3-difluoropropane

Furthermore, some of these constitutional isomers possess chiral centers, leading to the

existence of stereoisomers (enantiomers and diastereomers). A chiral center is a carbon atom

attached to four different groups.[2] The maximum number of stereoisomers for a molecule with

'n' chiral centers is 2ⁿ.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b165492/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-isomers-of-trichlorodifluoropropane
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/sterism3.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/05%3A_Stereochemistry/5.06%3A_Compounds_with_More_Than_One_Chirality_Centers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165492?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Confirmed Isomers and Their Physicochemical
Properties
While a comprehensive experimental characterization of all possible isomers is not readily

available in the literature, several have been identified and studied. The following sections

detail the properties of these confirmed isomers.

1,1,1-Trichloro-2,2-difluoropropane
This isomer, also known as HCFC-242cb, has the three chlorine atoms on one terminal carbon

and the two fluorine atoms on the central carbon.

Property Value Source

IUPAC Name
1,1,1-Trichloro-2,2-

difluoropropane
[4]

CAS Number 1112-05-6 [4]

Molecular Formula C₃H₃Cl₃F₂ [4]

Molecular Weight 183.41 g/mol [4]

Chirality Achiral -

Note: Experimental physical properties such as boiling and melting points are not readily

available in the cited literature; the provided data is based on computed values.

1,2,3-Trichloro-1,1-difluoropropane
Also known as HCFC-242dc, this isomer has a more distributed substitution pattern.
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Property Value Source

IUPAC Name
1,2,3-Trichloro-1,1-

difluoropropane

CAS Number 431-24-3

Molecular Formula C₃H₃Cl₃F₂

Molecular Weight 183.41 g/mol

Chirality Chiral at C2 -

Note: As with the previous isomer, detailed experimental physical data is limited.

Synthesis of Trichlorodifluoropropane Isomers
The synthesis of specific trichlorodifluoropropane isomers can be challenging due to the

potential for forming multiple isomeric products. General methods for the synthesis of

fluorinated propanes often involve:

Fluorination of chlorinated compounds: This can be achieved using hydrogen fluoride in the

presence of a catalyst.[5]

Addition of hydrogen fluoride to halogenated propenes: This may be followed by a chlorine-

fluorine exchange reaction.[5]

Reduction or chlorination of other fluorinated propanes: This allows for the interconversion of

different halogenated propanes.[5]

The synthesis of partially fluorinated polyolefins has also been explored through the

copolymerization of ethylene with fluorinated norbornene-based comonomers.[6]

Analytical Differentiation of Isomers
The structural similarity of trichlorodifluoropropane isomers necessitates sophisticated

analytical techniques for their separation and identification.

Gas Chromatography-Mass Spectrometry (GC-MS)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b165492/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-isomers-of-trichlorodifluoropropane
https://www.benchchem.com/product/b165492/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-isomers-of-trichlorodifluoropropane
https://patents.google.com/patent/EP0939071B1/en
https://patents.google.com/patent/EP0939071B1/en
https://patents.google.com/patent/EP0939071B1/en
https://pubs.rsc.org/en/content/articlelanding/2024/py/d3py01417g
https://www.benchchem.com/product/b165492/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-isomers-of-trichlorodifluoropropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165492?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC-MS is a powerful tool for separating and identifying volatile compounds like halogenated

hydrocarbons.[7] The separation on the GC column is based on the isomers' different boiling

points and interactions with the stationary phase. The mass spectrometer then provides

information about the mass-to-charge ratio of the fragmented molecules, allowing for

identification.

Experimental Protocol: GC-MS Analysis of Halogenated Hydrocarbons

Sample Preparation: Dilute the sample in a suitable solvent (e.g., hexane or methanol).

Instrumentation: Utilize a gas chromatograph coupled with a mass spectrometer.

GC Column: A capillary column with a non-polar or mid-polar stationary phase is typically

used for separating halogenated hydrocarbons.

Carrier Gas: Helium or hydrogen is commonly used as the carrier gas.

Oven Temperature Program: A programmed temperature ramp is employed to ensure the

separation of isomers with different volatilities.

MS Detection: Electron ionization (EI) is a common ionization method. The mass

spectrometer can be operated in full scan mode to obtain mass spectra for identification or in

selected ion monitoring (SIM) mode for targeted quantification.

The fragmentation patterns in the mass spectra can provide clues to the substitution pattern of

the halogens on the propane chain.

Caption: A simplified workflow for the analysis of trichlorodifluoropropane isomers using GC-

MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy, particularly ¹⁹F NMR, is an invaluable tool for the structural elucidation of

fluorinated organic compounds.[8] The chemical shift of the fluorine nucleus is highly sensitive

to its local electronic environment, making it possible to distinguish between different fluorine-

containing isomers.[7]

Key Principles of ¹⁹F NMR for Isomer Differentiation:
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Chemical Shift: Fluorine atoms in different chemical environments will have distinct chemical

shifts. For example, a fluorine atom on a terminal carbon will have a different chemical shift

than one on a central carbon.

Spin-Spin Coupling: Coupling between fluorine nuclei (¹⁹F-¹⁹F) and between fluorine and

proton nuclei (¹⁹F-¹H) provides information about the connectivity of the atoms. The

magnitude of the coupling constant can help to determine the relative positions of the

coupled nuclei.

Experimental Protocol: ¹⁹F NMR Analysis

Sample Preparation: Dissolve the sample in a deuterated solvent (e.g., CDCl₃).

Instrumentation: Use a high-field NMR spectrometer equipped with a fluorine probe.

Acquisition: Acquire the ¹⁹F NMR spectrum. It is often useful to acquire both a proton-

coupled and a proton-decoupled spectrum to aid in spectral interpretation.

Data Analysis: Analyze the chemical shifts, integration, and coupling patterns to elucidate the

structure of the isomer.

Isomer A Isomer B

Resulting Spectra

F Environment 1

19F NMR

F Environment 2

Distinct
Chemical Shift A

Differentiation

Distinct
Chemical Shift B

Differentiation
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Click to download full resolution via product page

Caption: ¹⁹F NMR distinguishes isomers based on unique fluorine chemical environments.

Conclusion
The isomers of trichlorodifluoropropane represent a diverse set of compounds with the

potential for varied applications and environmental impacts. While a complete experimental

characterization of all possible isomers remains an area for further research, established

analytical techniques such as GC-MS and ¹⁹F NMR provide robust methods for their

differentiation and identification. This guide serves as a foundational resource for scientists and

researchers working with these and other halogenated organic molecules, emphasizing the

importance of a multi-technique approach for comprehensive characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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